Cas no 52117-69-8 (Pinobanksin 3-acetate)

Pinobanksin 3-acetate is a short folinate derivative, which can be isolated from propolis in Sonoran desert

Pinobanksin 3-acetate structure

Product Name:Pinobanksin 3-acetate

CAS No:52117-69-8

Molecular Formula:C₁₇H₁₄O₆

Molecular Weight:314.28946

MDL:MFCD20260453

CID:372038

PubChem ID:148556

Pinobanksin 3-acetate Properties

Names and Identifiers

- 4H-1-Benzopyran-4-one,3-(acetyloxy)-2,3-dihydro-5,7-dihydroxy-2-phenyl-, (2R,3R)-
- Pinobanksin Acetate
- [(2R,3R)-5,7-dihydroxy-4-oxo-2-phenyl-2,3-dihydrochromen-3-yl] acetate
- 3-O-Acetylpinobanksin
- 3-acetoxy-5,7-dihydroxyflavanone
- 3-acetoxypinocembrin
- 3-Acetylpinobanksin
- Pinobanksin 3-O-acetate
- Pinobanksin-3-acetate
- Pinobanksin-3-O-acetat
- [ "Pinobanksin 3-O-acetate" ]
- Pinobanksin 3-acetate
- SCHEMBL2438615
- 4H-1-Benzopyran-4-one, 3-(acetyloxy)-2,3-dihydro-5,7-dihydroxy-2-phenyl-, (2R-trans)-
- E87108
- (2R,3R)-pinobanksin 3-acetate
- (2R,3R)-5,7-Dihydroxy-4-oxo-2-phenylchroman-3-yl acetate
- CHEBI:80490
- [(2R,3R)-5,7-dihydroxy-4-oxo-2-phenyl-chroman-3-yl] acetate
- CS-0017723
- Q27149541
- AKOS030553614
- 4H-1-Benzopyran-4-one,3-(acetyloxy)-2,3-dihydro-5,7-dihydroxy-2-phenyl-,(2R,3R)-
- CHEMBL1094265
- 3-O-Acetylpinobanksin; Pinobanksin 3-O-acetate; Pinobanksin 3-acetate
- DTXSID80200127
- (2R-trans)-3-(Acetyloxy)-2,3-dihydro-5,7-dihydroxy-2-phenyl-4H-1-benzopyran-4-one
- MS-24604
- (2R-trans)-3-(Acetyloxy)-2,3-dihydro-5,7-dihydroxy-2-phenyl-4H-1-benzo pyran-4-one
- HY-N1854
- rac-Pinobanksin Acetate
- 52117-69-8
- (2R,3S)-Pinobanksin 3-acetate
- cis-3-Acetoxy-5,7-dihydroxyflavanone
- (-)-cis-3-Acetoxy-5,7-dihydroxyflavanone
- 4H-1-Benzopyran-4-one, 3-(acetyloxy)-2,3-dihydro-5,7-dihydroxy-2-phenyl-, (2R,3R)-; 4H-1-Benzopyran-4-one, 3-(acetyloxy)-2,3-dihydro-5,7-dihydroxy-2-phenyl-, (2R-trans)-; (2R,3R)-3-(Acetyloxy)-2,3-dihydro-5,7-dihydroxy-2-phenyl-4H-1-benzopyran-4-one; (2R,
- DA-69989
- Pinobanksin acetate
- (2R,3R)-Pinobanksin 3-acetate
- +Expand
- MDL： MFCD20260453
- InChIKey： BJYHZSNSMVEQEH-SJORKVTESA-N
- Inchi： InChI=1S/C17H14O6/c1-9(18)22-17-15(21)14-12(20)7-11(19)8-13(14)23-16(17)10-5-3-2-4-6-10/h2-8,16-17,19-20H,1H3/t16-,17+/m1/s1
- SMILES： CC(=O)OC1C(OC2=CC(=CC(=C2C1=O)O)O)C3=CC=CC=C3

Computed Properties

Exact Mass: 314.07900
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 3
Monoisotopic Mass: 314.079
Heavy Atom Count: 23
Complexity: 458
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.8
Tautomer Count: 21
Surface Charge: 0
Topological Polar Surface Area: 93.1A^2

Experimental Properties

LogP: 2.34590
PSA: 93.06000
Refractive Index: 1.661
Boiling Point: 547.6°Cat760mmHg
Flash Point: 205.1°C
Color/Form: Powder
Density: 1.46

Pinobanksin 3-acetate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DFV9-1mg	(2R-trans)-3-(Acetyloxy)-2,3-dihydro-5,7-dihydroxy-2-phenyl-4H-1-benzo pyran-4-one	52117-69-8	99%	1mg	$147.00	2024-04-30
A2B Chem LLC	AG26293-1mg	(2R-trans)-3-(Acetyloxy)-2,3-dihydro-5,7-dihydroxy-2-phenyl-4H-1-benzo pyran-4-one	52117-69-8	99%	1mg	$135.00	2024-04-19
Ambeed	A619258-5mg	(2R,3R)-5,7-Dihydroxy-4-oxo-2-phenylchroman-3-yl acetate	52117-69-8	97%	5mg	$275.0	2024-07-18
ChemScence	CS-0017723-1mg	Pinobanksin 3-acetate	52117-69-8	99.79%	1mg	$100.0	2022-04-27
eNovation Chemicals LLC	D475457-1mg	3-O-Acetylpinobanksin	52117-69-8	95+%	1mg	$385	2022-10-11
MedChemExpress	HY-N1854-1mg	Pinobanksin 3-acetate	52117-69-8	99.79%	1mg	￥1000	2024-07-20
TargetMol Chemicals	TN2967-1 mg	Pinobanksin 3-acetate	52117-69-8	98%	1mg	￥ 867	2023-07-10
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	O94730-5 mg	[(2R,3R)-5,7-dihydroxy-4-oxo-2-phenyl-2,3-dihydrochromen-3-yl] acetate	52117-69-8		5mg	¥4960.0	2021-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2967-1 mg	3-O-Acetylpinobanksin	52117-69-8		1mg	￥867.00	2022-04-26
SHENG KE LU SI SHENG WU JI SHU	sc-476238-2.5 mg	Pinobanksin acetate,	52117-69-8		2.5 mg	￥2,557.00	2023-07-11

Pinobanksin 3-acetate Suppliers

WU HAN TIAN ZHI Biotechnology Co., Ltd.

Audited Supplier

(CAS:52117-69-8)

MR./MRS.:ZHANG XIAO JIE

Phone:18607107848

Email:2056216494@qq.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:52117-69-8)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:52117-69-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

BioBioPha

Audited Supplier

(CAS:52117-69-8)

MR./MRS.:ZHENG JING LI

Phone:18788556290

Email:sales@mail.biobiopha.com

Pinobanksin 3-acetate Related Literature

1. Identification of a secondary Q-marker in high-quality ecotypes of Carthamus tinctorius L. and exploration of the target preference

Tiexin Zeng,Qi Xiao,Jianuo Zhang,Xiao Sun,Baolin Guo,Jin Pei,Lin-Fang Huang Food Funct. 2023 14 2710
2. An overview of chemical constituents from Alpinia species in the last six decades

Xiao-Ni Ma,Chun-Lan Xie,Zi Miao,Quan Yang,Xian-Wen Yang RSC Adv. 2017 7 14114
3. Antioxidant and dual dose-dependent antigenotoxic and genotoxic properties of an ethanol extract of propolis

M. Cruz,P. Antunes,L. Paulo,A. M. Ferreira,A. Cunha,C. Almeida-Aguiar,R. Oliveira RSC Adv. 2016 6 49806
4. Mass spectrometry in plant metabolomics strategies: from analytical platforms to data acquisition and processing

Madeleine Ernst,Denise Brentan Silva,Ricardo Roberto Silva,Ricardo Z. N. Vêncio,Norberto Peporine Lopes Nat. Prod. Rep. 2014 31 784

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Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

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